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Compound of Interest

Compound Name: 1-Phenylbutan-2-ol

Cat. No.: B045080 Get Quote

Essential Safety and Handling Guide for 1-
Phenylbutan-2-ol
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 1-
Phenylbutan-2-ol, ensuring the well-being of laboratory personnel and adherence to safety

protocols. The following procedures and data are designed to offer clear, step-by-step guidance

for operational use and waste management.

Hazard Identification and Safety Data
1-Phenylbutan-2-ol is a chemical that requires careful handling due to its potential health

hazards. According to the Globally Harmonized System of Classification and Labelling of

Chemicals (GHS), it is classified as a substance that can cause skin irritation, serious eye

irritation, and respiratory irritation.[1][2] Therefore, adherence to strict safety protocols is

mandatory.
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Property Value Source

Molecular Formula C₁₀H₁₄O [1][2][3]

Molecular Weight 150.22 g/mol [1][2][3]

Appearance Colorless to light yellow liquid [4]

Boiling Point 124-127 °C @ 25 mm Hg [4]

Density 0.989 g/mL at 25 °C [4]

Flash Point 100 °C (212 °F) [4]

GHS Hazard Statements

H315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritation

[1][2]

GHS Precautionary

Statements

P261, P264, P271, P280,

P302+P352, P304+P340,

P305+P351+P338, P312,

P332+P313, P337+P313,

P362, P403+P233, P405,

P501

[1][2]

Note: Occupational Exposure Limits (OELs) such as Permissible Exposure Limits (PELs) or

Threshold Limit Values (TLVs) have not been established for 1-Phenylbutan-2-ol. In the

absence of specific OELs, it is prudent to handle the substance with high caution in a well-

ventilated area, such as a chemical fume hood, to minimize inhalation exposure.

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment strategy is essential to mitigate the risks

associated with handling 1-Phenylbutan-2-ol.
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PPE Category Item Specification

Eye Protection Safety Goggles

Chemical splash goggles

compliant with ANSI Z87.1 or

EN 166 standards.

Face Protection Face Shield

To be worn in addition to safety

goggles when there is a risk of

splashing.

Hand Protection Chemical-Resistant Gloves

Nitrile or Neoprene gloves are

recommended. Due to the lack

of specific breakthrough time

data for 1-Phenylbutan-2-ol, it

is advised to double-glove and

change gloves immediately

upon any sign of

contamination or degradation.

For similar aromatic alcohols,

breakthrough times can vary

significantly based on glove

material and thickness.

Body Protection Laboratory Coat
A flame-resistant lab coat worn

over personal clothing.

Respiratory Protection Respirator

Use a NIOSH-approved

respirator with an organic

vapor cartridge if working

outside of a fume hood or if

ventilation is inadequate.

Operational Plan: Safe Handling Protocol
1. Preparation and Engineering Controls:

Ventilation: Always handle 1-Phenylbutan-2-ol in a properly functioning chemical fume

hood.
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Eyewash and Safety Shower: Ensure that an eyewash station and safety shower are readily

accessible and have been recently tested.

Spill Kit: Have a spill kit rated for flammable liquids readily available. The kit should contain

absorbent materials, such as vermiculite or sand.

2. Handling Procedure:

Donning PPE: Before handling the chemical, put on all required personal protective

equipment as detailed in the table above.

Transferring the Chemical: Use appropriate laboratory glassware and equipment. When

transferring, do so slowly to avoid splashing.

Heating: If heating is required, use a controlled heating source such as a heating mantle or a

water bath. Avoid open flames.

After Handling: Wash hands thoroughly with soap and water after handling the chemical,

even if gloves were worn.

3. Storage:

Store 1-Phenylbutan-2-ol in a tightly sealed, properly labeled container.

Keep in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents.

Store in a flammable liquids storage cabinet.

Disposal Plan
1. Waste Segregation and Collection:

Waste Container: Collect all waste containing 1-Phenylbutan-2-ol in a designated, leak-

proof, and clearly labeled hazardous waste container. The container should be compatible

with flammable organic liquids.
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Labeling: The waste container must be labeled with "Hazardous Waste," the full chemical

name "1-Phenylbutan-2-ol," and the associated hazard symbols (flammable, irritant).

Segregation: Do not mix 1-Phenylbutan-2-ol waste with other waste streams, particularly

incompatible chemicals like strong acids or bases.

2. Laboratory-Scale Disposal Procedure:

Small Spills: For small spills, absorb the liquid with an inert material (e.g., sand, vermiculite).

Place the contaminated absorbent material in the designated hazardous waste container.

Empty Containers: "Empty" containers of 1-Phenylbutan-2-ol must be triple-rinsed with a

suitable solvent (e.g., ethanol or acetone). The rinsate must be collected and disposed of as

hazardous waste.

Waste Pickup: Arrange for the disposal of the hazardous waste container through your

institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste

disposal contractor. Do not dispose of 1-Phenylbutan-2-ol down the drain.

Workflow for Safe Handling and Disposal
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Caption: Workflow for the safe handling and disposal of 1-Phenylbutan-2-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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